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Hydrogen-Bonded Network Analysis

The crystal structure of trans-3-(3-Pyridyl)acrylic acid (I) reveals a two-dimensional

hydrogen-bonded network. The primary structural features are summarized below [1] [2]:

Feature Description

Network Dimensionality = Two-dimensional (2D)

Supramolecular Array of ribbons

Structure

Key Synthon Heterodimeric synthon between pyridine and carboxyl groups
Photoreactivity Reactive in the solid state; undergoes [2+2]-photocycloaddition upon UV

irradiation [2].

Experimental Protocol

The data is derived from a single-crystal X-ray diffraction (XRD) study, which is the standard technique

for determining the three-dimensional arrangement of atoms in a crystal and elucidating hydrogen-bonding
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networks [1] [2].

¢ Crystallization: The compound was crystallized to obtain a single crystal suitable for XRD analysis.

e Data Collection: The crystal was mounted on a diffractometer, and X-ray diffraction data were
collected at a specific temperature.

e Structure Solution and Refinement: The data was processed using software to solve and refine the
crystal structure, determining atomic coordinates and other parameters.

e Hydrogen-Bonding Analysis: The refined structure was analyzed to identify specific intermolecular
interactions. The geometry of hydrogen bonds (e.g., distances and angles between donor and
acceptor atoms) was measured to confirm their strength and role in stabilizing the network.

Visualization of the Hydrogen-Bonding Network

The following diagram illustrates the hydrogen-bonded network, showing how individual molecules connect

to form a 2D array. The key heterodimeric synthon is highlighted.
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This network is constructed through heterodimeric synthons, where the carboxylic acid group (O-H) of one
molecule donates a hydrogen bond to the nitrogen atom of the pyridine ring on a neighboring molecule, and
vice versa. This reciprocal interaction forms a stable dimeric unit. These dimers then further connect to other
dimers via additional hydrogen bonds (e.g., O-H---O), leading to the formation of supramolecular ribbons

that extend into a two-dimensional layer [1] [2].
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Application and Further Research

The defined hydrogen-bonding network is significant because it pre-organizes the molecules in the solid
state, facilitating a solid-state [2+2]-photocycloaddition reaction upon UV irradiation. This
reaction converts the monomer into a cyclobutane derivative, which possesses a different three-dimensional
hydrogen-bonded network [1] [2]. This property is leveraged in crystal engineering to create new organic

compounds with targeted properties.

For a comparison guide, you would typically need data on alternative compounds (e.g., other pyridylacrylic

acid isomers like the 2-pyridyl or 4-pyridyl analogues). I suggest:

e Consulting specialized databases like the Cambridge Structural Database (CSD) to find crystal
structures of similar compounds and compare their hydrogen-bonding motifs, network dimensionality,
and supramolecular synthons.

e Searching for recent review articles on topics like "supramolecular chemistry of pyridine-carboxylic
acid complexes" or "hydrogen-bonding in coordination polymers," which often provide comparative
analyses of different building blocks.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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